Cas no 41641-76-3 ( )

  structure
  structure
Product Name: 
CAS No:41641-76-3
MF:C16H15ClO
MW:258.742703676224
CID:927192
PubChem ID:296764
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(4-phenylphenyl)butanoyl chloride
    • 41641-76-3
    • NSC167239
    • NSC-167239
    • DTXSID80304770
    •  
    • Inchi: 1S/C16H15ClO/c1-2-15(16(17)18)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11,15H,2H2,1H3
    • InChI Key: JBKDMGZPGDLXSQ-UHFFFAOYSA-N
    • SMILES: ClC(C(CC)C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

  • Exact Mass: 258.08125
  • Monoisotopic Mass: 258.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

  Related Literature

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.